molecular formula C15H21N B8299035 spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine]

spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine]

Cat. No.: B8299035
M. Wt: 215.33 g/mol
InChI Key: NPEAKKKXDZBNDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine] is a useful research compound. Its molecular formula is C15H21N and its molecular weight is 215.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine] including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H21N

Molecular Weight

215.33 g/mol

IUPAC Name

spiro[6,7,8,9-tetrahydrobenzo[7]annulene-5,4'-piperidine]

InChI

InChI=1S/C15H21N/c1-2-7-14-13(5-1)6-3-4-8-15(14)9-11-16-12-10-15/h1-2,5,7,16H,3-4,6,8-12H2

InChI Key

NPEAKKKXDZBNDM-UHFFFAOYSA-N

Canonical SMILES

C1CCC2(CCNCC2)C3=CC=CC=C3C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
c1ccc(CN2CCC3(CCCCc4ccccc43)CC2)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 1'-benzylspiro[6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine] (526 mg, 1.7 mmol) in ethanol (100 ml), containing formic acid (6 ml), was hydrogenated at 50 p.s.i. in the presence of palladium hydroxide on carbon (Pearlman's catalyst) (250 mg, 50% (w/w)) for 6 hours. The solution was filtered and the solvents removed in vacuo. The residue was taken up in ethyl acetate (50 ml) and washed with 10% (w/v) potassium hydroxide in water (50 ml). The organic phase was separated and the aqueous layer extracted once more with ethyl acetate (50 ml). The combined organic layers were dried (MgSO4) and the solvents removed in vacuo to give spiro [6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine] (240 mg, 65%), which was used without further purification.
Name
1'-benzylspiro[6,7,8,9-tetrahydro-5H-benzocyclohepten-5,4'-piperidine]
Quantity
526 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
250 mg
Type
catalyst
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.